Cas no 2680787-36-2 (4-(2-{(prop-2-en-1-yloxy)carbonylamino}ethoxy)benzoic acid)

• Product Name: 4-(2-{(prop-2-en-1-yloxy)carbonylamino}ethoxy)benzoic acid
• CAS No: 2680787-36-2
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 5649422
• PubChem ID: 165915188
• Update Time: 2025-10-19

4-(2-{(prop-2-en-1-yloxy)carbonylamino}ethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680787-36-2
• 4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethoxy)benzoic acid
• EN300-28282044
• 4-(2-{(prop-2-en-1-yloxy)carbonylamino}ethoxy)benzoic acid

• Inchi： 1S/C13H15NO5/c1-2-8-19-13(17)14-7-9-18-11-5-3-10(4-6-11)12(15)16/h2-6H,1,7-9H2,(H,14,17)(H,15,16)
• InChI Key： RHAFANASLZLWHH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CCNC(=O)OCC=C

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-(2-{(prop-2-en-1-yloxy)carbonylamino}ethoxy)benzoic acid

Introduction to 4-(2-{(prop-2-en-1-yloxy)carbonylamino}ethoxy)benzoic acid (CAS No. 2680787-36-2)

4-(2-{(prop-2-en-1-yloxy)carbonylamino}ethoxy)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680787-36-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes functional groups such as benzoic acid derivatives, ether linkages, and amide functionalities. The presence of these features makes it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-(2-{(prop-2-en-1-yloxy)carbonylamino}ethoxy)benzoic acid consists of a benzoic acid core substituted with an ethoxy group at the 4-position. This ethoxy group is further modified by an amino group that is carbonyl-substituted and linked to a propenyl ether moiety. Such structural complexity suggests potential interactions with biological targets, making it an attractive scaffold for drug discovery efforts. The compound's ability to engage with multiple binding sites on proteins or enzymes could be leveraged to develop inhibitors or modulators with high specificity and efficacy.

In recent years, there has been a surge in research focused on identifying and synthesizing molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural motifs present in 4-(2-{(prop-2-en-1-yloxy)carbonylamino}ethoxy)benzoic acid align well with the requirements for such modulators. For instance, the benzoic acid moiety is known to interact with various biological receptors and enzymes, while the amide and ether functionalities can enhance solubility and metabolic stability—critical factors for drug-like properties.

One of the most compelling aspects of this compound is its potential as a tool for investigating signaling pathways involving kinases and other enzyme targets. The propenyl ether group, in particular, can serve as a hinge-binding motif, allowing the molecule to interact with specific residues in the active site of enzymes. This has been observed in several kinase inhibitors where similar structural elements have been shown to improve binding affinity and selectivity. Furthermore, the presence of a carbonyl group adjacent to the amino functionality suggests that this compound could undergo further derivatization to introduce additional pharmacophores, expanding its utility in medicinal chemistry.

Recent studies have begun to explore the pharmacological properties of 4-(2-{(prop-2-en-1-yloxy)carbonylamino}ethoxy)benzoic acid using both computational modeling and experimental techniques. Computational approaches have been particularly useful in predicting how this molecule might interact with biological targets at the atomic level. These studies have identified potential binding pockets on proteins where this compound could exert its effects. For example, molecular docking simulations have suggested that it might bind to ATP-binding sites on kinases, thereby inhibiting their activity.

Experimental validation of these computational predictions has involved synthesizing analogs of 4-(2-{(prop-2-en-1-yloxy)carbonylamino}ethoxy)benzoic acid and testing their biological activity. Initial results have been promising, showing that certain derivatives exhibit potent inhibitory effects on specific kinases relevant to cancer progression. These findings underscore the importance of carefully designing molecules with optimized pharmacokinetic profiles and target engagement capabilities.

The synthesis of 4-(2-{(prop-2-en-1-yloxy)carbonylamino}ethoxy)benzoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as nucleophilic substitution, condensation reactions, and ether formation—all of which require precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency, reducing both cost and environmental impact.

From a broader perspective, the development of novel compounds like 4-(2-{(prop-2-en-1-yloxy)carbonylamino}ethoxy)benzoic acid contributes to the ongoing effort to address unmet medical needs through innovation in drug discovery. The ability to design molecules with specific structural features allows researchers to tailor their properties for optimal biological activity. This approach is particularly relevant in the context of precision medicine, where therapies are tailored to individual patients based on their genetic makeup or disease characteristics.

The future prospects for 4-(2-{(prop-2-en-1-yloxy)carbonylamino}ethoxy)benzoic acid are vast. Ongoing research aims to further optimize its pharmacological profile through structure-based drug design and medicinal chemistry interventions. Additionally, exploring its potential applications in other therapeutic areas beyond cancer could open up new avenues for treatment development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in advancing therapeutic strategies.